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Compound of Interest

Compound Name: OCH

Cat. No.: B1142175

The inquiry for an in-depth technical guide on the physical and chemical properties of "OCH"
presents a challenge due to the ambiguity of the term. In standard chemical nomenclature and
databases, "OCH" is not a recognized standalone identifier for a specific chemical compound.
This lack of specificity makes a comprehensive analysis difficult. However, by exploring various
possibilities, we can provide a clearer understanding of what "OCH" might refer to and offer
insights into related, well-characterized chemical entities.

A search for the chemical identifier "OCH" leads to a Safety Data Sheet (SDS) for a compound
with the CAS Number 383187-82-4.[1] Unfortunately, this document provides limited
information, stating that the toxicological properties have not been thoroughly investigated.[1]
Key physical and chemical data points such as melting point, boiling point, and solubility are
also not available.[1] The SDS does indicate that the material may be irritating to mucous
membranes and the upper respiratory tract and could be harmful if inhaled, ingested, or
absorbed through the skin.[1]

Given the context of researchers, scientists, and drug development professionals, it is plausible
that "OCH" is an abbreviation or a typo for a more common chemical moiety or a specific,
complex molecule. One of the most common interpretations of "OCH" in an organic chemistry
context is the methoxy group (-OCHs). This functional group is a key component in a vast
number of organic molecules, including many pharmaceuticals.
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The Methoxy Group (-OCHs): A Ubiquitous
Functional Group

The methoxy group consists of a methyl group bonded to an oxygen atom. Its presence in a
molecule can significantly influence the compound's physical and chemical properties.

Influence on Physical Properties:

e Solubility: The oxygen atom in the methoxy group can act as a hydrogen bond acceptor,
which can increase the solubility of the parent molecule in polar solvents like water,
compared to its non-methoxylated analogue. However, the hydrophobic nature of the methyl
group can counteract this effect.

¢ Boiling and Melting Points: The methoxy group can influence the boiling and melting points
of a compound by affecting its molecular weight and intermolecular forces.

o Conformation and Lipophilicity: The addition of a methoxy group increases the lipophilicity of
a molecule, which can be a critical factor in drug design as it affects how a drug interacts
with biological membranes.

Influence on Chemical Properties:

¢ Reactivity: The methoxy group is an electron-donating group, which can influence the
reactivity of an aromatic ring to which it is attached, making it more susceptible to
electrophilic aromatic substitution.

o Metabolism: In the context of drug development, methoxy groups are often sites of metabolic
activity, particularly O-demethylation by cytochrome P450 enzymes in the liver.
Understanding this metabolic pathway is crucial for predicting the pharmacokinetic profile of
a drug.

To illustrate the detailed information that can be provided for a well-defined compound
containing a methoxy group, let's consider Anisole (methoxybenzene) as an example.

Anisole (Methoxybenzene): A Representative
Methoxy Compound
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Anisole is a simple aromatic ether that serves as a useful case study for the properties
conferred by a methoxy group attached to a benzene ring.

Physical and Chemical Properties of Anisole

Property Value

Molecular Formula C7HsO

Molar Mass 108.14 g/mol

Appearance Colorless to yellowish liquid
Odor Anise seed-like

Density 0.995 g/cm?3

Melting Point -37.5°C

Boiling Point 153.8 °C

Solubility in water 0.15 g/100 mL

Refractive index (n_D) 1.517

Experimental Protocols

Detailed experimental protocols for determining these properties are standardized in chemical
research. For instance:

» Melting and Boiling Points: These are typically determined using a melting point apparatus or
by distillation, respectively, under controlled pressure.

e Solubility: This is measured by adding a known amount of the substance to a known volume
of solvent, agitating the mixture until equilibrium is reached, and then analyzing the
concentration of the dissolved substance, often by spectroscopic methods like UV-Vis or by
gravimetric analysis after solvent evaporation.

e Density: This can be measured using a pychometer or a density meter.

Signaling Pathways and Experimental Workflows
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While anisole itself is not typically involved in specific signaling pathways in the same way a
drug molecule would be, the methoxy group is a common feature in many pharmacologically
active compounds. The study of how these compounds interact with biological targets often
involves a variety of experimental workflows.

Clarification Required

Due to the ambiguity of the term "OCH," a more detailed and specific technical guide cannot be
provided at this time. To proceed with a comprehensive analysis that meets the needs of
researchers, scientists, and drug development professionals, clarification on the specific
chemical compound of interest is requested. Please provide a full chemical name, CAS
number, or a more specific abbreviation. Once a specific compound is identified, a detailed
whitepaper including quantitative data tables, experimental protocols, and relevant pathway
and workflow diagrams can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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